Cas no 930-83-6 (dimethyl-1,2-oxazol-3-ol)

• Product Name: dimethyl-1,2-oxazol-3-ol
• CAS No: 930-83-6
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00955685
• CID: 999378
• PubChem ID: 289539
• Update Time: 2025-11-02

dimethyl-1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4,5-dimethylisoxazole
• 4,5-dimethyl-1,2-oxazol-3-one
• 4,5-Dimethylisoxazol-3(2H)-one
• dimethyl-1,2-oxazol-3-ol
• 3-Isoxazolol, 4,5-dimethyl-
• 4-Isoxazolin-3-one, 4,5-dimethyl-
• 3(2H)-Isoxazolone, 4,5-dimethyl-
• AT21054
• 4,5-Dimethyl-3-hydroxyisoxazole
• SCHEMBL12359707
• 3(2H)-Isoxazolone,5-dimethyl-
• NSC151713
• 930-83-6
• 4,5-Dimethyl-3(2H)-isoxazolone #
• SCHEMBL46517
• 4,5-dimethyl-3-isoxazolol
• DTXSID60302512
• NSC-151713
• 4,5-DIMETHYLISOXAZOL-3-OL
• 3-Isoxazolol,5-dimethyl-
• 4-Isoxazolin-3-one,5-dimethyl-
• EN300-114665
• DB-348263
• 4,5-dimethyl-2H-1,2-oxazol-3-one

• MDL： MFCD00955685
• Inchi： 1S/C5H7NO2/c1-3-4(2)8-6-5(3)7/h1-2H3,(H,6,7)
• InChI Key： KIJKSVJGPLKILI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(N1)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on dimethyl-1,2-oxazol-3-ol

Recent Advances in the Study of Dimethyl-1,2-oxazol-3-ol (CAS: 930-83-6) and Its Applications in Chemical Biology and Medicine

Dimethyl-1,2-oxazol-3-ol (CAS: 930-83-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its oxazole ring structure, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The latest research highlights its role as a versatile scaffold for drug development, particularly in the design of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on the synthesis and optimization of dimethyl-1,2-oxazol-3-ol derivatives to enhance their bioactivity and selectivity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the successful modification of the oxazole ring to improve its binding affinity to specific protein targets. The researchers employed computational modeling and high-throughput screening to identify promising derivatives with potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings underscore the compound's potential as a lead structure for anti-inflammatory drug development.

In addition to its pharmacological applications, dimethyl-1,2-oxazol-3-ol has also been investigated for its utility in chemical biology. A recent preprint on *bioRxiv* highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study revealed that the compound exhibits high sensitivity and specificity for ROS, making it a valuable tool for studying oxidative stress-related diseases. This application opens new avenues for understanding the molecular mechanisms underlying conditions such as neurodegenerative diseases and cancer.

Another area of interest is the compound's role in antimicrobial research. A 2022 study in *Antimicrobial Agents and Chemotherapy* reported that dimethyl-1,2-oxazol-3-ol derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings suggest that dimethyl-1,2-oxazol-3-ol could serve as a promising candidate for developing next-generation antibiotics.

Despite these advancements, challenges remain in the clinical translation of dimethyl-1,2-oxazol-3-ol-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and scalability of synthesis need to be addressed. Ongoing research is exploring novel delivery systems, such as nanoparticle-based formulations, to overcome these limitations. A 2023 review in *Advanced Drug Delivery Reviews* summarized recent progress in this area, emphasizing the importance of interdisciplinary collaboration to accelerate the development of dimethyl-1,2-oxazol-3-ol-based drugs.

In conclusion, dimethyl-1,2-oxazol-3-ol (CAS: 930-83-6) represents a promising scaffold with diverse applications in chemical biology and medicine. Recent studies have elucidated its potential in drug development, chemical probes, and antimicrobial agents, paving the way for future innovations. Continued research efforts are essential to fully harness its therapeutic potential and address existing challenges.